3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid;hydrochloride

• IUPAC Name: 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H8N2O3.ClH/c11-8(12)5-3-6-7(10-4-5)9-1-2-13-6;/h3-4H,1-2H2,(H,9,10)(H,11,12);1H
• InChI Key: CIJUUPNSKYGKAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)N=CC(=C2)C(=O)O.Cl
• Molecular Formula: C8H9ClN2O3
• Molecular Weight: 216.62 g/mol
• CAS RN: 2225141-60-4

Description

3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid;hydrochloride is an organic chemical compound. It is a heterocyclic compound that consists of both amine and ether functional groups.

Synthesis Analysis

The synthesis of this compound involves a multistep reaction process. The starting compound used in this reaction is 2-aminopyridin-3-ol. The morpholine nucleus shows a broad spectrum of pharmaceutical applications. The chemical structures of the synthesized compounds were confirmed by means of NMR, UV, and MASS spectral data.

Molecular Structure Analysis

The empirical formula of this compound is C9H10N2O3. The SMILES string representation is CN1CCOc2cc (cnc12)C (O)=O. The InChI key is JTDUYLQIBHWRRK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The synthesized compounds and its derivatives were then examined for antibacterial, antifungal, analgesic, and anti-inflammatory activities.

Physical And Chemical Properties Analysis

This compound is a solid. Its molecular weight is 194.19. The compound has a high yield and purity, indicating a lack of side reactions.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid;hydrochloride is involved in various synthetic processes in chemistry. For instance, its derivatives were obtained from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate, showcasing its versatility in the synthesis of functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives (Arrault et al., 2002).

Pharmaceutical Applications

In pharmaceutical research, various analogues of 7-oxo-2, 3-dihydro-7H-pyrido [1, 2, 3-de] [1, 4] benzoxazine-6-carboxylic acids were synthesized, showing potent antibacterial activity against various pathogens, highlighting the potential medicinal applications of this compound (Hayakawa et al., 1984).

Novel Compound Synthesis

The compound is also used in the creation of new chemical structures, such as in the synthesis of pyrido[1,2-b][1,2,4]triazines, which exhibit significant red light emission, indicating potential applications in material science (Darehkordi et al., 2018).

Exploratory Research

Continued research into the synthesis and reactions of various derivatives of this compound indicates an ongoing interest in exploring its properties and potential applications. For example, studies on the synthesis of 1-(1-Phenylethyl)-1H-pyrido[2,3-b][1,4]oxazine and other related compounds are indicative of its importance in exploring new bioactive compounds (Gim et al., 2007).

Mechanism of Action

The anti-inflammatory agents act by either inhibiting the lysosomal enzymes or by stabilizing the lysosomal membrane since the human red blood cell membrane is similar to lysosomal membrane components.

Safety and Hazards

The compound has a good margin of safety and did not show lethal effects on animals up to doses of 500 mg/kg.